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Introduction
Isoflucypram is a novel pyrazole-carboxamide fungicide developed by Bayer CropScience.[1]

As a succinate dehydrogenase inhibitor (SDHI), it plays a crucial role in the control of a broad

spectrum of fungal pathogens in cereal crops.[1] Understanding the solubility of isoflucypram
in various organic solvents is fundamental for developing stable and effective formulations,

designing analytical methods, and conducting toxicological and environmental fate studies.

This technical guide provides a comprehensive overview of the solubility of isoflucypram in

organic solvents, details the experimental protocols for its determination, and illustrates key

concepts through logical diagrams.

Quantitative Solubility Data
The solubility of isoflucypram has been determined in a range of aqueous and organic

solvents. The data, primarily sourced from regulatory and evaluation data, is summarized

below. All measurements were conducted at 20°C.
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Solvent Solubility (g/L) Temperature (°C) Data Quality

Water (pH 7) 0.0018 20 Verified

n-Heptane 1.2 20 Verified

Toluene 97 20 Verified

Organic Solvents

(general)
> 250 20 Verified

Data sourced from the Pesticide Properties DataBase (PPDB).[1]

Factors Influencing Solubility
The solubility of a compound like isoflucypram is not an intrinsic constant but is influenced by

several factors. For researchers and formulation scientists, understanding these factors is key

to manipulating and predicting its behavior in different solvent systems. The primary

determinants include the physicochemical properties of both the solute (isoflucypram) and the

solvent, as well as extrinsic conditions like temperature.
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Caption: Key factors influencing the solubility of isoflucypram.
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Experimental Protocol for Solubility Determination
The determination of a compound's solubility is a critical experimental procedure in its

physicochemical characterization. The internationally recognized OECD Guideline 105,

specifically the "Flask Method," is a standard protocol for determining the water and organic

solvent solubility of substances. This method is suitable for compounds with solubilities above

10-2 g/L.

Principle of the Flask Method
The flask method involves saturating a solvent with the test substance at a specific temperature

and then measuring the concentration of the substance in the saturated solution. Equilibrium is

achieved by agitating the solvent with an excess of the substance over a defined period.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for determining the solubility of

isoflucypram in an organic solvent using the flask method.
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Sample Preparation

Equilibration

Analysis

Add excess isoflucypram
to the selected organic solvent

Seal the vessel to prevent
solvent evaporation

Agitate at a constant temperature
(e.g., 20°C) until equilibrium
is reached (typically 24-48h)

Separate the solid phase from the
solution (e.g., centrifugation or filtration)

Extract a precise aliquot from
the clear supernatant

Determine concentration using a
validated analytical method (e.g., HPLC-UV)

Calculate Solubility
(e.g., in g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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